Cas no 104363-13-5 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI))
104363-13-5 structure
Product Name:4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
CAS No:104363-13-5
MF:C20H18O7
MW:370.352726459503
CID:213989
Update Time:2024-03-01
4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
- Lunatone
- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
-
- Inchi: 1S/C20H18O7/c1-20(2)16(24)6-11-15(27-20)7-14(23)17-18(25)12(8-26-19(11)17)10-4-3-9(21)5-13(10)22/h3-5,7-8,16,21-24H,6H2,1-2H3
- InChI Key: GUVOWHHQZUZCIH-UHFFFAOYSA-N
- SMILES: C12=CC(O)=C3C(=O)C(C4=CC=C(O)C=C4O)=COC3=C1CC(O)C(C)(C)O2
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- XLogP3: 1.289
Experimental Properties
- Density: 1.494±0.06 g/cm3(Predicted)
- Boiling Point: 677.5±55.0 °C(Predicted)
- PSA: 52.54
- pka: 6.48±0.60(Predicted)
4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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